3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 3-ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C8H13N3/c1-2-7-6-3-4-9-5-8(6)11-10-7/h9H,2-5H2,1H3,(H,10,11)
• InChI Key: LVAVIFAXGVEQMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC2=C1CCNC2

Description

3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine is a bicyclic heterocyclic compound featuring a pyrazole ring fused to a partially saturated pyridine ring. The ethyl substituent at position 3 distinguishes it from other derivatives in this class. This compound is primarily utilized as a synthetic intermediate in medicinal chemistry, particularly for developing bioactive molecules targeting kinases, GPCRs, or viral enzymes . Its molecular formula is C₉H₁₃N₃, with a molecular weight of 163.22 g/mol (derived from and ).

Preparation Methods

Condensation of 3-Aminopyrazole with α,β-Unsaturated Carbonyl Compounds

One common approach involves the condensation of 3-aminopyrazole derivatives with α,β-unsaturated carbonyl compounds (e.g., 2-pyrone derivatives or enones), followed by cyclization to form the fused ring system. This method can be modified to introduce an ethyl substituent at the 3-position by using ethyl-substituted starting materials or alkylation steps post-cyclization.

• Reaction conditions: Typically performed under reflux in ethanol or other suitable solvents with or without catalysts.
• Yields: Moderate to good yields (60–90%) depending on the substrate and conditions.
• Advantages: Straightforward, uses readily available starting materials, and allows functional group tolerance.

Alkylation of Pyrazolo[3,4-c]pyridine Precursors

After obtaining the pyrazolo[3,4-c]pyridine core (usually unsubstituted at the 3-position), selective alkylation can be performed to introduce the ethyl group.

• Alkylating agents: Ethyl iodide or ethyl bromide are commonly used.
• Base: Mild bases such as potassium carbonate or organic bases like piperidine facilitate alkylation.
• Solvent: Ethanol, DMF, or acetonitrile under reflux or room temperature.
• Yields: High yields (up to 90%) with optimized conditions.

One-Pot SNAr and Japp–Klingemann Reaction Sequence

A more advanced and efficient method involves a one-pot sequence combining nucleophilic aromatic substitution (SNAr) on halogenated nitropyridines followed by azo-coupling and cyclization to form pyrazolo fused systems.

• Starting materials: 2-chloro-3-nitropyridines or similar halogenated nitropyridines.
• Mechanism: SNAr introduces the hydrazine moiety, followed by Japp–Klingemann reaction to form the azo intermediate, which cyclizes to the fused pyrazolo ring.
• Advantages: Operational simplicity, fewer purification steps, and good functional group compatibility.
• Limitations: Mostly reported for electron-withdrawing group-substituted pyrazolo[4,3-b]pyridines but adaptable to pyrazolo[3,4-c]pyridines with modification.

Comparative Data Table of Preparation Methods

Method	Starting Materials	Key Steps	Reaction Conditions	Yield Range (%)	Advantages	Limitations
Condensation of 3-aminopyrazole with α,β-unsaturated carbonyl compounds	3-Aminopyrazole, 2-pyrone or enones	Condensation, cyclization	Reflux in ethanol or similar	60–85	Simple, accessible reagents	May require purification steps
Alkylation of pyrazolo[3,4-c]pyridine core	Pyrazolo[3,4-c]pyridine, ethyl halide	N- or C-alkylation	Mild base, reflux or RT	75–90	High yield, selective substitution	Requires prior synthesis of core
One-pot SNAr and Japp–Klingemann sequence	Halogenated nitropyridines, hydrazine	SNAr, azo coupling, cyclization	One-pot, mild conditions	70–88	Operationally simple, fewer steps	Limited scope, mostly EWG-substituted

Research Findings and Notes

• The alkylation approach is widely used for introducing alkyl groups such as ethyl at specific positions on the pyrazolo[3,4-c]pyridine ring, allowing for structural diversification after core synthesis.
• The one-pot SNAr/Japp–Klingemann method offers a streamlined route but has been more extensively studied for pyrazolo[4,3-b]pyridines; however, similar principles can be adapted for the 3,4-c isomer with appropriate substrate design.
• Careful control of reaction conditions, such as temperature, solvent, and base, is crucial for optimizing yields and regioselectivity.
• Spectroscopic characterization (NMR, IR, MS) confirms the structure and substitution pattern, ensuring the ethyl group is correctly positioned at the 3-position of the fused ring.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenation using halogens like chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in disease processes. For example, it has been shown to inhibit certain kinases, which play a crucial role in cell signaling and proliferation .

Comparison with Similar Compounds

Comparison with Similar Pyrazolo-Pyridine Derivatives

Structural Variations and Substitution Patterns

The pyrazolo[3,4-c]pyridine scaffold allows diverse substitutions, which significantly influence physicochemical and biological properties. Below is a comparative analysis of key analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine	Ethyl at position 3	C₉H₁₃N₃	163.22	Intermediate for bioactive molecules; moderate lipophilicity
7-(4-Chlorophenyl)-4-ethyl-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridine ()	4-Ethyl, 7-(4-Cl-phenyl), 2,6-diphenyl	C₂₆H₂₂ClN₃	420.92	Antiproliferative activity (melting point: 226–227°C)
7-(4-Ethoxyphenyl)-4-ethyl-2,6-diphenyl-2H-pyrazolo[4,3-c]pyridine ()	4-Ethyl, 7-(4-OEt-phenyl), 2,6-diphenyl	C₂₈H₂₇N₃O	433.54	Enhanced solubility due to ethoxy group; synthetic intermediate
Ethyl 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylate hydrochloride ()	Carboxylate at position 3, ethyl ester	C₉H₁₄ClN₃O₂	231.68	Improved aqueous solubility; used in peptide-mimetic drug design
6-(tert-Butoxycarbonyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ()	tert-Butyl ester at 6, carboxylic acid at 3	C₁₂H₁₇N₃O₄	279.28	Protected intermediate for further functionalization

Key Observations:

• Substituent Position : The ethyl group at position 3 in the target compound contrasts with analogs like 4-ethyl-pyrazolo[4,3-c]pyridines (). Positional differences alter steric and electronic profiles, impacting binding to biological targets .
• Functional Groups : Carboxylate derivatives () exhibit higher polarity and solubility than alkyl-substituted variants, making them suitable for aqueous-phase reactions .
• Bioactivity : 4-Ethyl derivatives with aryl substituents (e.g., 4-chlorophenyl in ) show antiproliferative effects, suggesting that substitution at position 7 enhances bioactivity .

Physicochemical Properties

• Solubility : Ethyl carboxylate derivatives () are more water-soluble than the parent 3-ethyl compound, critical for pharmacokinetic optimization .

Biological Activity

3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine is a bicyclic heterocyclic compound that has garnered attention for its potential biological activities. This article explores its chemical properties, synthesis methods, and various biological activities, particularly in the context of cancer treatment and other therapeutic applications.

• Molecular Formula : C8H13N3
• CAS Number : 1822642-17-0
• Molecular Weight : 151.21 g/mol
• Structure : The compound features a pyrazole ring fused with a pyridine structure, contributing to its unique pharmacological properties.

Synthesis Methods

The synthesis of 3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine can be achieved through various methods including:

• Multicomponent Reactions (MCR) : These reactions allow for the rapid assembly of complex molecules from simple starting materials.
• Cyclization Reactions : Utilizing precursors that can undergo cyclization to form the desired pyrazolo-pyridine structure.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine and its derivatives. Key findings include:

• Cytotoxicity Against Cancer Cell Lines : The compound exhibits significant cytotoxic effects against various cancer cell lines. For instance:
  • IC50 values against MCF7 (breast cancer) were reported as low as 0.59 μM for specific derivatives .
  • Selectivity indices greater than 25-fold in hematological tumor cell lines indicate a promising therapeutic window .

Cell Line	IC50 Value (μM)	Selectivity Index
MCF7	0.59	>25
SKBR3	1.30	>25
HEL (erythroleukemia)	1.00	>25

The mechanism by which 3-Ethyl-2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine exerts its effects is not fully elucidated but is believed to involve:

• Inhibition of specific kinases involved in cancer cell proliferation.
• Induction of apoptosis in cancer cells through mitochondrial pathways.

Case Studies

• Study on Dihydroorotate Dehydrogenase (DHODH) : Research has indicated that compounds similar to pyrazolo[3,4-c]pyridines may target DHODH for malaria treatment and prevention . This suggests a broader application beyond oncology.
• Selectivity in Cancer Treatment : A study demonstrated that certain derivatives showed low cytotoxicity against normal Vero cells while maintaining high efficacy against cancerous cells. This selectivity is crucial for minimizing side effects during treatment .

Q & A

Basic Research Questions

Q. How can researchers optimize the multi-step synthesis of 3-Ethyl-pyrazolo[3,4-c]pyridine derivatives to improve yield and purity?

• Methodological Answer : Synthesis typically involves cyclization reactions and alkylation steps. For example, the ethyl group can be introduced via nucleophilic substitution using ethyl halides under basic conditions. Optimize reaction parameters such as solvent polarity (e.g., ethanol or DMF), temperature (60–80°C), and stoichiometry of reagents to maximize yield. Purification via column chromatography with gradients of ethyl acetate/hexane is recommended for isolating high-purity products .

Q. What spectroscopic techniques are critical for characterizing the structural integrity of 3-Ethyl-pyrazolo[3,4-c]pyridine?

• Methodological Answer :

• NMR : Use $^1 \text{H}$- and $^{13} \text{C}$-NMR to confirm substitution patterns and hydrogen environments. The ethyl group’s methylene protons typically appear as a quartet (δ ~1.2–1.5 ppm), while pyridine protons resonate downfield (δ ~7.5–8.5 ppm).
• X-ray Crystallography : Resolve the fused bicyclic structure and confirm the ethyl group’s position in the pyrazolo-pyridine core .

Q. What preliminary biological assays are recommended to evaluate the compound’s bioactivity?

• Methodological Answer : Screen for kinase inhibition (e.g., using ATP-binding assays) or antimicrobial activity (via microdilution assays). For neuroprotective potential, use SH-SY5Y neuronal cells under oxidative stress conditions. Always include positive controls (e.g., staurosporine for kinase assays) and validate results with dose-response curves .

Advanced Research Questions

Q. How can structural analogs of 3-Ethyl-pyrazolo[3,4-c]pyridine be designed to enhance target specificity?

• Methodological Answer :

• SAR Insights : Replace the ethyl group with bulkier substituents (e.g., isopropyl) to improve hydrophobic interactions with target pockets. Introduce electron-withdrawing groups (e.g., chloro) at position 3 to modulate electronic effects on binding.
• Example : 1-Methyl-3-(propan-2-yl)-pyrazolo[3,4-c]pyridine shows enhanced antitumor activity compared to the ethyl derivative due to increased lipophilicity .

Q. How should researchers resolve contradictions in reported biological data for pyrazolo[3,4-c]pyridine derivatives?

• Methodological Answer :

• Data Triangulation : Cross-validate findings using orthogonal assays (e.g., SPR for binding affinity vs. cellular assays for functional activity).
• Structural Confounds : Ensure stereochemical purity; racemic mixtures can yield conflicting results. For example, impurities in ethyl-substituted analogs may falsely inflate anti-inflammatory activity .

Q. What computational strategies predict the pharmacokinetic profile of 3-Ethyl-pyrazolo[3,4-c]pyridine?

• Methodological Answer :

• ADMET Prediction : Use tools like SwissADME to estimate logP (aim for 2–4 for optimal bioavailability) and cytochrome P450 interactions.
• Molecular Dynamics (MD) : Simulate binding stability with targets (e.g., kinases) using GROMACS. The ethyl group’s flexibility may reduce entropic penalties during binding .

Q. How can in vivo efficacy studies be designed to validate the neuroprotective potential of this compound?

• Methodological Answer :

• Animal Models : Use MPTP-induced Parkinson’s disease models in mice. Administer 3-Ethyl-pyrazolo[3,4-c]pyridine intraperitoneally (10–50 mg/kg) and assess dopamine levels via HPLC.
• Biomarkers : Measure glial fibrillary acidic protein (GFAP) in serum to monitor neuroinflammation .